4-Azatricyclo[4.3.1.13,8]undecan-4-yl-(2-hydroxyphenyl)methanone
Catalog No.
S7816651
CAS No.
M.F
C17H21NO2
M. Wt
271.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-Azatricyclo[4.3.1.13,8]undecan-4-yl-(2-hydroxyphenyl)methanone
IUPAC Name
4-azatricyclo[4.3.1.13,8]undecan-4-yl-(2-hydroxyphenyl)methanone
Molecular Formula
C17H21NO2
Molecular Weight
271.35 g/mol
InChI
InChI=1S/C17H21NO2/c19-16-4-2-1-3-15(16)17(20)18-10-13-6-11-5-12(7-13)9-14(18)8-11/h1-4,11-14,19H,5-10H2
InChI Key
QIUAXGHPTFLKPW-UHFFFAOYSA-N
SMILES
C1C2CC3CC1CC(C2)N(C3)C(=O)C4=CC=CC=C4O
Canonical SMILES
C1C2CC3CC1CC(C2)N(C3)C(=O)C4=CC=CC=C4O
XLogP3
3.7
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
1
Exact Mass
271.157228913 g/mol
Monoisotopic Mass
271.157228913 g/mol
Heavy Atom Count
20
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